1,3-Dibromo-2-chloro-5-fluorobenzene
Overview
Description
1,3-Dibromo-2-chloro-5-fluorobenzene is a chemical compound with the molecular formula C6H2Br2ClF . It has a molecular weight of 288.34 g/mol . The compound is solid at room temperature .
Molecular Structure Analysis
The molecular structure of 1,3-Dibromo-2-chloro-5-fluorobenzene consists of a benzene ring with bromine atoms at the 1 and 3 positions, a chlorine atom at the 2 position, and a fluorine atom at the 5 position .Physical And Chemical Properties Analysis
1,3-Dibromo-2-chloro-5-fluorobenzene has a density of 2.1±0.1 g/cm³ . It has a boiling point of 260.3±35.0 °C at 760 mmHg . The compound has a molar refractivity of 46.5±0.3 cm³ . It has no hydrogen bond donors or acceptors, and no freely rotating bonds . Its polar surface area is 0 Ų .Scientific Research Applications
Organic Synthesis
“1,3-Dibromo-2-chloro-5-fluorobenzene” is an important organic reagent that can be used as a building block for the synthesis of many organic compounds .
Synthesis of 3-bromo-5-fluoro-11-methyl-11-azatricyclo Compounds
This compound can be used in the synthesis of complex organic structures such as "3-bromo-5-fluoro-11-methyl-11-azatricyclo [6.2.1.02,7]undeca-2 (7),3,5,9-tetraene" .
Synthesis of 6-(3’-bromo-2,2’-dichloro-5’-fluoro Compounds
It can also be used in the synthesis of "6- (3’-bromo-2,2’-dichloro-5’-fluoro- [l,r-biphenyl]-3-yl)-2-methoxynicotinaldehyde" .
Preparation of Aryl Fluorinated Building Blocks
“1,3-Dibromo-2-chloro-5-fluorobenzene” is an aryl fluorinated building block .
Preparation of Ligand 5-fluoro-1,3-di (2-pyridyl)benzene
This compound may be used in the preparation of ligand “5-fluoro-1,3-di (2-pyridyl)benzene”, by a Stille reaction with "2- (tri- n butylstannyl)pyridine" .
Safety and Hazards
The compound is labeled with the GHS07 pictogram, and its hazard statements are H315, H319, and H335 . These indicate that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary statements include P261 and P305+P351+P338, which advise avoiding breathing dust/fume/gas/mist/vapors/spray, and if in eyes, rinse cautiously with water for several minutes and remove contact lenses if present and easy to do .
Mechanism of Action
Target of Action
1,3-Dibromo-2-chloro-5-fluorobenzene is an important organic reagent . . It’s often used as a building block in the synthesis of various organic compounds .
Biochemical Pathways
As a synthetic intermediate, 1,3-Dibromo-2-chloro-5-fluorobenzene is involved in the synthesis of many organic compounds . .
Result of Action
The results of the action of 1,3-Dibromo-2-chloro-5-fluorobenzene are largely dependent on the specific reactions it’s used in. As a building block, it contributes to the formation of more complex molecules .
Action Environment
The action, efficacy, and stability of 1,3-Dibromo-2-chloro-5-fluorobenzene can be influenced by various environmental factors. For example, it should be stored in a dry room temperature environment . It’s also advised to avoid dust formation, breathing mist, gas, or vapours, and contact with skin and eyes .
properties
IUPAC Name |
1,3-dibromo-2-chloro-5-fluorobenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H2Br2ClF/c7-4-1-3(10)2-5(8)6(4)9/h1-2H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PZKDJJMHRYNBOR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1Br)Cl)Br)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H2Br2ClF | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40369183 | |
Record name | 1,3-dibromo-2-chloro-5-fluorobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40369183 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
288.34 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1,3-Dibromo-2-chloro-5-fluorobenzene | |
CAS RN |
179897-90-6 | |
Record name | 1,3-Dibromo-2-chloro-5-fluorobenzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=179897-90-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,3-dibromo-2-chloro-5-fluorobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40369183 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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